Cas no 1215408-17-5 (Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4)
1215408-17-5 structure
Product Name:Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
CAS No:1215408-17-5
MF:C10H16N2O8
MW:296.213262557983
CID:1059920
PubChem ID:46781544
Update Time:2025-04-20
Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 Chemical and Physical Properties
Names and Identifiers
-
- Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
- 2-[2-[bis(hydroxycarbonylmethyl)amino]ethyl-(hydroxycarbonylmethyl)amino]acetic acid
- 470462-56-7
- DTXSID80675891
- 1215408-17-5
- 2,2',2'',2'''-(Ethane-1,2-diyldinitrilo)tetra[(1-~13~C)acetic acid]
- Versene-13C4
- Ethylenediamine-N,N,N',N'-tetraacetic Acid-13C4
-
- Inchi: 1S/C10H16N2O8/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/i7+1,8+1,9+1,10+1
- InChI Key: KCXVZYZYPLLWCC-HZKSPUCSSA-N
- SMILES: O[13C](CN(C[13C](=O)O)CCN(C[13C](=O)O)C[13C](=O)O)=O
Computed Properties
- Exact Mass: 296.10400
- Monoisotopic Mass: 296.10408481g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.9
- Topological Polar Surface Area: 156Ų
Experimental Properties
- PSA: 155.68000
- LogP: -2.07120
Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E917747-1mg |
Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 |
1215408-17-5 | 1mg |
$ 380.00 | 2023-09-07 | ||
| TRC | E917747-10mg |
Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 |
1215408-17-5 | 10mg |
$ 2955.00 | 2023-09-07 | ||
| A2B Chem LLC | AE39934-1mg |
Versene-13C4 |
1215408-17-5 | 1mg |
$497.00 | 2024-04-20 | ||
| A2B Chem LLC | AE39934-10mg |
Versene-13C4 |
1215408-17-5 | 10mg |
$2991.00 | 2024-04-20 |
Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
1215408-17-5 (Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4) Related Products
- 25102-12-9(DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate)
- 869-52-3(3,6,9,12-Tetraazatetradecanedioic acid, 3,6,9,12-tetrakis(carboxymethyl)-)
- 4408-64-4(N-Methyliminodiacetic acid)
- 5657-17-0(Ethylenediamine-N,N'-diacetic acid)
- 150-25-4(Bicine)
- 67-43-6(Pentetic acid)
- 139-13-9(Nitrilotriacetic acid)
- 65501-24-8(Ethylenediaminetetraacetic acid tripotassium salt dihydrate)
- 2001-94-7(Edetate dipotassium)
- 6381-92-6(Ethylenediaminetetraacetic acid disodium dihydrate)
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